![molecular formula C13H16FNO4 B2380983 2-(4-fluorophenoxy)-N-((3-hydroxytetrahydrofuran-3-yl)methyl)acetamide CAS No. 1916689-11-6](/img/structure/B2380983.png)
2-(4-fluorophenoxy)-N-((3-hydroxytetrahydrofuran-3-yl)methyl)acetamide
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Description
2-(4-fluorophenoxy)-N-((3-hydroxytetrahydrofuran-3-yl)methyl)acetamide, also known as FPHM, is a synthetic compound that has been widely studied for its potential therapeutic applications. FPHM belongs to a class of compounds called acetamides, which are known for their diverse biological activities.
Scientific Research Applications
Photovoltaic Efficiency and Ligand-Protein Interactions
- Spectroscopic and Quantum Mechanical Studies : Research on similar acetamide analogs, such as N-(4-chlorophenyl)-2-[6-(benzoyl)-2-benzothiazolinone-3-yl]acetamide, indicates potential use in photovoltaics. These compounds show good light-harvesting efficiency and free energy of electron injection, making them suitable for dye-sensitized solar cells (DSSCs) (Mary et al., 2020).
Synthesis and Characterization
- Synthesis of Novel Acetamide Derivatives : Studies involving the synthesis of novel compounds like 2-(4-cyano-3-fluoro-phenoxy)-N-(substituted phenyl) acetamides provide insights into structural characterization and potential applications in various fields (Yang Man-li, 2008).
Anticancer Activity
- Anticancer Properties in Derivatives : Similar acetamide derivatives, such as those synthesized in the study of 1H-inden-1-one substituted (Heteroaryl)Acetamide Derivatives, have been investigated for their anticancer activities. These studies provide a basis for exploring the anticancer potential of related compounds (Karaburun et al., 2018).
Herbicidal Activity
- Novel Derivatives for Herbicidal Applications : Research into compounds such as N-(2-fluoro-5-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)phenyl)-2-phenoxy)acetamides has shown that these can have significant herbicidal activities against certain weeds, suggesting potential agricultural applications (Wu et al., 2011).
Antimicrobial Evaluation
- Antimicrobial Properties in Acetamide Derivatives : Studies on the antimicrobial evaluation of imines and thiazolidinones derived from acetamide compounds demonstrate their potential use in developing new antimicrobial agents (Fuloria et al., 2009).
properties
IUPAC Name |
2-(4-fluorophenoxy)-N-[(3-hydroxyoxolan-3-yl)methyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16FNO4/c14-10-1-3-11(4-2-10)19-7-12(16)15-8-13(17)5-6-18-9-13/h1-4,17H,5-9H2,(H,15,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWAORNBXPBPFMO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1(CNC(=O)COC2=CC=C(C=C2)F)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16FNO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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